Cas no 2228759-45-1 (2,2-difluoro-2-5-(trifluoromethyl)furan-2-ylethan-1-amine)

• Product Name: 2,2-difluoro-2-5-(trifluoromethyl)furan-2-ylethan-1-amine
• CAS No: 2228759-45-1
• MF: C₇H₆F₅NO
• MW: 215.120659351349
• CID: 5952900
• PubChem ID: 165850773
• Update Time: 2025-05-21

2,2-difluoro-2-5-(trifluoromethyl)furan-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-5-(trifluoromethyl)furan-2-ylethan-1-amine
• 2228759-45-1
• 2,2-difluoro-2-[5-(trifluoromethyl)furan-2-yl]ethan-1-amine
• EN300-1974144

• Inchi： 1S/C7H6F5NO/c8-6(9,3-13)4-1-2-5(14-4)7(10,11)12/h1-2H,3,13H2
• InChI Key： RHLGDJQGTPQLNA-UHFFFAOYSA-N
• SMILES： FC(CN)(C1=CC=C(C(F)(F)F)O1)F

Computed Properties

• Exact Mass: 215.03695463g/mol
• Monoisotopic Mass: 215.03695463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų

Additional information on 2,2-difluoro-2-5-(trifluoromethyl)furan-2-ylethan-1-amine

Exploring the Unique Properties and Applications of 2,2-Difluoro-2-[5-(Trifluoromethyl)Furan-2-Yl]Ethan-1-Amine (CAS No. 2228759-45-1)

In the rapidly evolving field of fluorinated organic compounds, 2,2-difluoro-2-[5-(trifluoromethyl)furan-2-yl]ethan-1-amine (CAS No. 2228759-45-1) has emerged as a compound of significant interest. This molecule, characterized by its difluoro and trifluoromethyl functional groups, offers unique chemical properties that make it valuable in various industrial and research applications. Its molecular structure, featuring a furan ring substituted with a trifluoromethyl group, contributes to its distinct reactivity and stability, making it a subject of ongoing study in organic synthesis and material science.

The 2,2-difluoro-2-[5-(trifluoromethyl)furan-2-yl]ethan-1-amine is particularly notable for its potential in pharmaceutical intermediates and agrochemical development. Researchers have explored its utility in creating novel compounds with enhanced bioactivity, leveraging the electron-withdrawing effects of the fluorine atoms to fine-tune molecular interactions. This adaptability has positioned it as a key player in the design of next-generation small molecule drugs and crop protection agents, addressing current challenges in drug discovery and sustainable agriculture.

From a synthetic chemistry perspective, the introduction of fluorine atoms into organic molecules often imparts desirable traits such as increased metabolic stability and lipophilicity. The 2,2-difluoro-2-[5-(trifluoromethyl)furan-2-yl]ethan-1-amine exemplifies this principle, with its fluorinated furan backbone offering a versatile scaffold for further modifications. Recent studies have highlighted its role in cross-coupling reactions and catalysis, where its unique electronic properties facilitate efficient bond formation under mild conditions. These advancements align with the growing demand for green chemistry solutions that minimize environmental impact.

Market trends indicate a rising interest in fluorinated building blocks like 2,2-difluoro-2-[5-(trifluoromethyl)furan-2-yl]ethan-1-amine, driven by their expanding applications in high-performance materials and electronic chemicals. The compound's ability to enhance the thermal and chemical stability of polymers has made it a candidate for advanced coatings and specialty adhesives. Additionally, its potential in optoelectronic devices is being investigated, with preliminary results suggesting improvements in device efficiency and durability.

Safety and handling of 2,2-difluoro-2-[5-(trifluoromethyl)furan-2-yl]ethan-1-amine follow standard protocols for fluorinated organic compounds. Proper storage conditions, including protection from moisture and extreme temperatures, are essential to maintain its stability. Researchers and industrial users are advised to consult material safety data sheets (MSDS) and adhere to best laboratory practices when working with this compound. Its compatibility with common organic solvents and reagents further enhances its practicality in diverse experimental settings.

Looking ahead, the versatility of 2,2-difluoro-2-[5-(trifluoromethyl)furan-2-yl]ethan-1-amine continues to inspire innovation across multiple disciplines. As the scientific community seeks solutions for global health and environmental sustainability, this compound's unique attributes position it as a valuable tool in addressing these challenges. Future research directions may explore its applications in bioconjugation, nanotechnology, and renewable energy, further expanding its impact on science and industry.